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Compound of Interest

Compound Name: Scandium(III) nitrate hydrate

Cat. No.: B564756 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of Scandium(III) nitrate hydrate is paramount for ensuring safe handling and

experimental execution. This guide provides a comprehensive overview of its hazards,

protective measures, and emergency procedures, compiled from various safety data sheets.

Chemical Identification and Physical Properties
Scandium(III) nitrate hydrate is a white, crystalline solid that is soluble in water.[1][2] It is an

oxidizing agent, and its contact with combustible materials may cause a fire.[3][4] The material

is also hygroscopic, meaning it readily absorbs moisture from the air.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b564756?utm_src=pdf-interest
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://www.benchchem.com/product/b564756?utm_src=pdf-body
https://datasheets.scbt.com/sc-258144.pdf
https://prochemonline.com/product/scandium-iii-nitrate-hydrate-3140/
https://www.fishersci.com/store/msds?partNumber=AA6710403&productDescription=SCNDM+III+NRATE+HYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Scandium_nitrate
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://static.cymitquimica.com/products/02/pdf/sds-011221.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Formula Sc(NO₃)₃·xH₂O

Molecular Weight 230.97 g/mol (anhydrous basis)[2][5][7]

Appearance White solid/crystals[2][5][8]

Solubility Soluble in water[2][5][9]

Vapor Pressure Negligible[1]

Specific Gravity Not available[1]

Melting Point Not available[5]

Boiling Point Not available[5]

Flash Point Not applicable

Auto-ignition Temperature Not available[5]

Hazard Identification and Classification
Scandium(III) nitrate hydrate is classified as a hazardous substance.[1] Its primary hazard is

its oxidizing nature, which can intensify fires.[2][3] It is also known to cause skin and eye

irritation, and may cause respiratory irritation.[2][5][6]

Hazard Classification Category

Oxidizing Solids Category 2[3][6]

Skin Corrosion/Irritation Category 2[6]

Serious Eye Damage/Eye Irritation Category 2[6]

Specific target organ toxicity - single exposure

(Respiratory tract irritation)
Category 3[6]

GHS Pictograms:

GHS03: Flame over circle (Oxidizer) GHS07: Exclamation mark (Irritant)
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Signal Word: Danger[3]

Hazard Statements:

H272: May intensify fire; oxidizer.[2]

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

Toxicological Information
Detailed toxicological data for Scandium(III) nitrate hydrate is not extensively available.[5]

However, information on related compounds and general nitrate toxicity provides some insight.

The toxicity of nitrates is associated with their vasodilating properties and their ability to form

methemoglobin, which can impede oxygen uptake.[1] Ingestion may be harmful, especially if

there is pre-existing organ damage.[1]

For scandium chloride, the intraperitoneal LD50 is 755 mg/kg and the oral LD50 is 4000 mg/kg

in rodents.[1] Chronic toxicity studies on scandium chloride showed no significant changes in

body weight or blood parameters in animals.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological or physical hazard testing of Scandium(III)
nitrate hydrate are not provided in the reviewed safety data sheets. The information presented

is based on standardized hazard communication protocols.

Signaling Pathways and Workflows
First Aid Measures
In the event of exposure to Scandium(III) nitrate hydrate, the following first aid measures

should be taken.
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Type of Exposure Immediate Action

Medical AttentionInhalation Move to fresh air

Skin Contact Wash with plenty of soap and water

Eye Contact Rinse cautiously with water for several minutes

Ingestion Rinse mouth, do NOT induce vomiting

Seek medical attention if irritation persists

Get medical advice/attention

If irritation occurs

If irritation persists

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Fire Fighting Measures
Due to its oxidizing properties, specific procedures should be followed when fighting a fire

involving Scandium(III) nitrate hydrate.
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Extinguishing Media Firefighter Actions Specific Hazards

Fire Involving Scandium(III) Nitrate Hydrate

Use flooding quantities of water [1] Use CO2, dry chemical, or foam [2] DO NOT use dry chemicals, CO2 or foam for small fires [1] Alert Emergency Responders [1] May intensify fire; oxidizer [2] Decomposition may produce toxic fumes (NOx, Scandium oxide) [1, 3]

Wear self-contained breathing apparatus and full protective gear [2, 3]

Click to download full resolution via product page

Caption: Recommended fire fighting measures and associated hazards.

Handling and Storage
Proper handling and storage procedures are crucial to minimize risks associated with

Scandium(III) nitrate hydrate.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[5][6]

Ensure adequate ventilation to avoid dust formation and inhalation.[1][5]

Wash hands thoroughly after handling.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Keep away from clothing and other combustible materials.[3][6]

Storage:

Store in a cool, dry, and well-ventilated area.[5][6]
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Keep containers tightly closed.[3][6]

Store away from flammable substances, reducing agents, strong acids, organic materials,

and metal powders.[5]

The material is hygroscopic, so protection from moisture is necessary.[5][6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

Use local exhaust ventilation.[1]

Ensure eyewash stations and safety showers are close to the workstation.[3]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[5]

Skin Protection: Wear nitrile or rubber gloves and a complete suit protecting against

chemicals.[5] Do not wear cotton or cotton-backed gloves.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use an

approved respirator.[3] A full-face particle respirator type N100 (US) or type P3 (EN 143) is

recommended where risk assessment shows it is appropriate.[10]

Exposure Limits:

The Occupational Safety and Health Administration (OSHA) has not established specific

exposure limits for Scandium(III) nitrate hydrate.

The Oregon Permissible Exposure Limits (PELs) for particulates not otherwise regulated

(PNOR) are:

Total Dust: 10 mg/m³[1]
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Respirable Fraction: 5 mg/m³[1]

Accidental Release Measures
In case of a spill, the following steps should be taken:

Minor Spills:

Clean up all spills immediately.[1]

Avoid raising dust.[5]

Sweep up and place in a suitable, closed container for disposal.[3][5]

Eliminate all ignition sources.[1]

Major Spills:

Clear the area of personnel and move upwind.[1]

Alert emergency responders.[1]

Wear appropriate personal protective equipment.[5]

Prevent the spillage from entering drains or the environment.[5]

Stability and Reactivity
Reactivity: It is a strong oxidizer and can react violently with reducing agents.[1]

Chemical Stability: The material is stable under normal handling conditions but is

hygroscopic.[1][5][6]

Conditions to Avoid: Exposure to moisture, heat, and incompatible materials.[5][6]

Incompatible Materials: Strong reducing agents, strong acids, combustible materials, organic

materials, and metal powders.[5][6]
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Hazardous Decomposition Products: Heating may cause decomposition, leading to the

release of toxic fumes of nitrogen oxides (NOx) and metal oxides.[1][5]

This guide provides a foundational understanding of the safety considerations for

Scandium(III) nitrate hydrate. It is imperative for all personnel to read and understand the

specific Safety Data Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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